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Compound of Interest

Compound Name: Tylvalosin-d9

Cat. No.: B12396023

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural elucidation

and isotopic purity assessment of Tylvalosin-d9, a deuterated analog of the macrolide

antibiotic Tylvalosin. This document details the analytical methodologies and data interpretation

crucial for the characterization of this stable isotope-labeled compound, which is invaluable in

pharmacokinetic and metabolic studies.

Introduction to Tylvalosin and its Deuterated Analog
Tylvalosin is a macrolide antibiotic used in veterinary medicine to treat respiratory and enteric

infections in swine and poultry.[1] It is a derivative of tylosin, produced by the fermentation of

Streptomyces thermotolerans.[2] The chemical structure of Tylvalosin (C₅₃H₈₇NO₁₉) features a

16-membered lactone ring, characteristic of this antibiotic class.[3]

Tylvalosin-d9 (C₅₃H₇₈D₉NO₁₉) is a stable isotope-labeled version of Tylvalosin, where nine

hydrogen atoms on the isovaleryl group have been replaced with deuterium.[4] This isotopic

labeling makes it an ideal internal standard for quantitative bioanalytical assays using mass

spectrometry, as it is chemically identical to the parent compound but easily distinguishable by

its mass.
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Structural Elucidation of Tylvalosin-d9
The confirmation of the chemical structure of Tylvalosin-d9 and the precise location of the

deuterium labels are critical for its use as an analytical standard. A combination of Nuclear

Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is employed for this

purpose.

Nuclear Magnetic Resonance (NMR) Spectroscopy
2.1.1. ¹H NMR Spectroscopy

¹H NMR spectroscopy is a powerful tool for confirming the position of deuterium labeling. In

Tylvalosin-d9, the nine deuterium atoms replace the protons on the isovaleryl moiety. This

results in the disappearance of the corresponding signals in the ¹H NMR spectrum compared to

the spectrum of unlabeled Tylvalosin.

Table 1: Hypothetical ¹H NMR Spectral Data Comparison of Tylvalosin and Tylvalosin-d9 (500

MHz, CDCl₃)

Chemical Shift
(ppm)

Multiplicity Integration
Assignment
(Tylvalosin)

Expected
Observation in
Tylvalosin-d9

~2.20 m 1H
CH of isovaleryl

group
Signal absent

~0.95 d 6H
(CH₃)₂ of

isovaleryl group
Signal absent

~1.90 m 2H
CH₂ of isovaleryl

group
Signal absent

... ... ...
Other Tylvalosin

protons
Signals present

2.1.2. ¹³C NMR Spectroscopy

While ¹³C NMR is used to confirm the carbon skeleton of the molecule, the deuterium

substitution on the isovaleryl group will cause a characteristic change in the signals of the
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deuterated carbons. These carbons will exhibit a triplet multiplicity due to coupling with

deuterium (I=1) and a significant decrease in signal intensity.

Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is essential for confirming the molecular weight of

Tylvalosin-d9 and for providing information about its fragmentation pattern, which can further

confirm the location of the deuterium labels.

Table 2: High-Resolution Mass Spectrometry Data for Tylvalosin-d9

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Calculated Exact Mass [M+H]⁺ 1051.6499

Measured Exact Mass [M+H]⁺ 1051.6502

Mass Error (ppm) 0.3

2.2.1. Tandem Mass Spectrometry (MS/MS)

MS/MS analysis of the [M+H]⁺ ion of Tylvalosin-d9 will show a characteristic fragmentation

pattern. The fragment ions containing the isovaleryl group will exhibit a mass shift of +9 Da

compared to the corresponding fragments of unlabeled Tylvalosin, confirming the location of

the deuterium labels.

Isotopic Purity Assessment
The isotopic purity of Tylvalosin-d9 is a critical parameter that determines its suitability as an

internal standard. It is typically determined by liquid chromatography-mass spectrometry (LC-

MS).[5][6][7]

LC-MS Methodology
A validated LC-MS method is used to separate Tylvalosin-d9 from any unlabeled Tylvalosin

(d0) and other isotopic variants. The relative peak areas of the different isotopic species in the

mass spectrum are used to calculate the isotopic purity.
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Table 3: Hypothetical Isotopic Purity Data for a Batch of Tylvalosin-d9

Isotopic Species Measured Abundance (%)

d9 98.8

d8 0.9

d7 0.2

d0 (unlabeled) <0.1

Isotopic Purity (d9) 98.8%

Experimental Protocols
Protocol for Structural Elucidation by NMR

Sample Preparation: Dissolve 5-10 mg of Tylvalosin-d9 in approximately 0.6 mL of

deuterated chloroform (CDCl₃).

¹H NMR Acquisition:

Spectrometer: 500 MHz NMR spectrometer.

Pulse Sequence: Standard single-pulse experiment.

Number of Scans: 16.

Relaxation Delay: 5 s.

Spectral Width: 0-12 ppm.

¹³C NMR Acquisition:

Spectrometer: 125 MHz NMR spectrometer.

Pulse Sequence: Proton-decoupled single-pulse experiment.

Number of Scans: 1024.
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Relaxation Delay: 2 s.

Spectral Width: 0-200 ppm.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired FIDs. Calibrate the chemical shift scale to the residual solvent peak (CDCl₃: δH

= 7.26 ppm, δC = 77.16 ppm).

Protocol for Isotopic Purity Determination by LC-MS
Sample Preparation: Prepare a stock solution of Tylvalosin-d9 in acetonitrile at a

concentration of 1 mg/mL. Prepare a working solution by diluting the stock solution to 1

µg/mL with the mobile phase.

LC-MS System:

LC System: UHPLC system.

Column: C18 column (e.g., 2.1 x 50 mm, 1.7 µm).

Mobile Phase A: 0.1% formic acid in water.

Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: Start with 95% A, ramp to 5% A over 5 minutes, hold for 1 minute, and return to

initial conditions.

Flow Rate: 0.4 mL/min.

Column Temperature: 40 °C.

MS System: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

Ionization: ESI positive mode.

Data Acquisition: Acquire full scan mass spectra over a mass range of m/z 100-1200.

Data Analysis:
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Extract the ion chromatograms for the [M+H]⁺ ions of Tylvalosin-d9 (m/z 1051.65) and

any potential unlabeled Tylvalosin (d0, m/z 1042.59) and other isotopic variants.

Integrate the peak areas for each isotopic species.

Calculate the isotopic purity as the percentage of the d9 peak area relative to the sum of

all isotopic peak areas.

Visualizations
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Data Analysis Steps

Sample Preparation (1 µg/mL)

UHPLC Separation (C18 Column)

HRMS Detection (Full Scan)

Data Analysis

Isotopic Purity (%) Extract Ion Chromatograms

Integrate Peak Areas

Calculate Purity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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